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Compound of Interest

Compound Name: 2-Naphthonitrile

Cat. No.: B358459

Essential Safety and Handling Guide for 2-
Naphthonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Naphthonitrile in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Hazard Summary

2-Naphthonitrile is a hazardous substance that requires careful handling. It is fatal if
swallowed, causes skin irritation, and can result in serious eye damage.[1][2] Additionally, it
may cause respiratory irritation and is toxic to aquatic life with long-lasting effects.[1]

Quantitative Data
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Property Value Source
Molecular Formula C11H7N [2]
Molecular Weight 153.18 g/mol [2]
Melting Point 63-68 °C [3]
Boiling Point 285 - 286 °C [4]
UN Number UN 3439 [1]
Transport Hazard Class 6.1 [1]
Packing Group 1] [1]

Operational Plan: From Receipt to Use

A systematic approach is crucial when working with 2-Naphthonitrile. The following step-by-
step procedure outlines the process from receiving the chemical to its use in experimental
work.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
Ensure the supplier's label and hazard pictograms are clearly visible.

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents, acids, and bases.[5] The storage area should be locked.[1]
[6] Keep the container tightly closed.[1][6]

Required Personal Protective Equipment (PPE)

Before handling 2-Naphthonitrile, all personnel must be equipped with the appropriate PPE.
Standard laboratory attire, including a fully buttoned lab coat, long pants, and closed-toe shoes,
is mandatory.[7]
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile).

Prevents skin contact, as the
substance is irritating and
potentially toxic upon dermal
absorption.[1][2][7]

Eye & Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
dust, preventing serious eye
damage.[1][5][6]

Respiratory Protection

NIOSH-approved respirator.

Required if working outside a
fume hood or if dust/vapors
may be generated, to prevent

respiratory irritation.[1][5]

Body Protection

Chemical-resistant lab coat.

Provides a barrier against
spills and contamination of

personal clothing.[7]

Handling and Experimental Protocol

o Ventilation: All handling of 2-Naphthonitrile must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[5][6]

o Weighing: If weighing the solid, do so in the fume hood. Use a disposable weighing boat to

prevent contamination of balances.

» Spill Prevention: Use a secondary container when transporting the chemical within the lab.

e Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands thoroughly with

soap and water after handling and before leaving the laboratory.[1][6] Immediately change

any contaminated clothing.[4]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of soap and water.[1] If skin irritation occurs, seek medical attention.[1][6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do.[1][6] Seek immediate medical attention
from an ophthalmologist.[1][4]

Inhalation: Move the affected person to fresh air and keep them at rest in a comfortable
breathing position.[1][6] If they feel unwell, call a poison center or doctor.[6]

Ingestion: If swallowed, immediately call a poison center or doctor.[1][6] Rinse the mouth
with water.[1][6] Do not induce vomiting.[6]

Spills: Evacuate the area. For small spills, carefully sweep up the solid material, avoiding
dust formation, and place it into a suitable, labeled container for disposal.[5][6] Do not allow
the chemical to enter drains.[1][5]

Disposal Plan

Proper disposal is essential to protect personnel and the environment.

Waste Segregation and Collection

Solid Waste: All solid waste contaminated with 2-Naphthonitrile, including gloves, weighing
boats, and paper towels, must be collected in a dedicated, clearly labeled hazardous waste
container.

Unused Chemical: Unused or unwanted 2-Naphthonitrile is considered hazardous waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[1]
They must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous
waste, before the container can be disposed of as regular waste.[8]

Disposal Procedure

All waste must be disposed of through an approved waste disposal plant.[1][6]

Do not dispose of 2-Naphthonitrile down the drain, as it is toxic to aquatic life.[1]
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e Ensure all waste containers are securely sealed, properly labeled with the contents, and
stored in a designated hazardous waste accumulation area while awaiting pickup.

Workflow for Handling 2-Naphthonitrile
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Safe Handling Workflow for 2-Naphthonitrile
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Caption: Workflow for the safe handling of 2-Naphthonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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